Cas no 6558-96-9 (4H-Pyran-2,6-dicarboxylic acid, 4-oxo-, dimethyl ester)

• Product Name: 4H-Pyran-2,6-dicarboxylic acid, 4-oxo-, dimethyl ester
• CAS No: 6558-96-9
• MF: C₉H₈O₆
• MW: 212.156223297119
• CID: 398284
• PubChem ID: 830685
• Update Time: 2025-04-19

4H-Pyran-2,6-dicarboxylic acid, 4-oxo-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-2,6-dicarboxylic acid, 4-oxo-, dimethyl ester
• dimethyl 4-oxopyran-2,6-dicarboxylate
• SCHEMBL13925286
• SMR000114083
• AKOS024325166
• CHEMBL1727526
• AB00469377-08
• dimethyl 4-oxo-4H-pyran-2,6-dicarboxylate
• 6558-96-9
• HMS2382B12
• AG-205/01845031
• DTXSID20356733
• MLS000547093

• Inchi： 1S/C9H8O6/c1-13-8(11)6-3-5(10)4-7(15-6)9(12)14-2/h3-4H,1-2H3
• InChI Key： BHSUHVSNJNGPPV-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC(C=C1C(=O)OC)=O

Computed Properties

• Exact Mass: 212.03204
• Monoisotopic Mass: 212.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives